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Compound of Interest

Compound Name: Entrectinib

Cat. No.: B1684687 Get Quote

The proper disposal of entrectinib, a potent antineoplastic agent, is crucial to ensure the

safety of laboratory personnel and to prevent environmental contamination. As a cytotoxic drug,

entrectinib requires specific handling and disposal procedures in accordance with local,

national, and international regulations. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals on the appropriate

management of entrectinib waste.

Handling and Personal Protective Equipment (PPE)
Before initiating any disposal procedure, it is imperative to handle entrectinib with appropriate

personal protective equipment (PPE) to minimize exposure risks.[1] Occupational exposure can

occur through skin contact, inhalation of aerosols or particles, and ingestion.[1]

Recommended PPE includes:

Gloves: Use chemotherapy-rated gloves. Double gloving is recommended.[2]

Gown: A disposable, fluid-resistant gown should be worn.[3]

Eye Protection: Safety glasses or goggles are necessary.[4]

Respiratory Protection: If there is a risk of generating aerosols or dust, a respirator (e.g., N95

or P2) should be used.[2]
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Step-by-Step Disposal Procedures
The recommended method for the disposal of entrectinib and contaminated materials is

through a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[5] Do not discharge entrectinib or its waste into sewer systems or drains.[5][6]

Segregation of Waste: All waste contaminated with entrectinib must be segregated from

other laboratory waste.[7] This includes unused drug, contaminated lab supplies (e.g.,

pipette tips, vials, gloves, gowns), and cleaning materials from spills.

Waste Containment:

Place all solid waste contaminated with entrectinib into a designated, leak-proof, and

clearly labeled cytotoxic waste container.[2][3] These containers are often yellow with a

purple lid.[7]

For liquid waste, use a separate, leak-proof container clearly labeled as "Cytotoxic Waste"

or "Hazardous Pharmaceutical Waste".[8]

Sharps, such as needles and syringes, must be disposed of in a designated sharps

container for cytotoxic waste.[3]

All containers should be securely sealed to prevent leakage.[5]

Labeling: All waste containers must be clearly labeled with the appropriate hazard symbols

and waste identification codes as required by your institution and local regulations.

Storage: Store the sealed waste containers in a secure, designated area away from general

laboratory traffic until they can be collected by a licensed hazardous waste disposal service.

[5]

Transportation: Transportation of hazardous drug waste must be done in robust, hard-walled,

and securely closed containers with appropriate warning labels.[2]

Final Disposal: Arrange for the collection and disposal of the entrectinib waste by a certified

hazardous waste management company. Ensure that the company is licensed to handle and

incinerate cytotoxic pharmaceutical waste.
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Waste and Container Summary
The following table summarizes the types of entrectinib-related waste and the appropriate

containers for disposal.

Waste Type Description Recommended Container

Solid Waste

Unused capsules,

contaminated gloves, gowns,

bench paper, and other lab

supplies.

Leak-proof, labeled cytotoxic

waste container (often yellow

with a purple lid).[7]

Liquid Waste

Solutions containing

entrectinib, contaminated rinse

water.

Leak-proof, labeled container

for liquid cytotoxic waste.

Sharps Waste

Contaminated needles,

syringes, and other sharp

instruments.

Puncture-resistant sharps

container for cytotoxic waste.

[3]

Contaminated Packaging

Empty vials and original

packaging that came into

direct contact with the drug.

Can be triple-rinsed (with the

rinsate collected as liquid

waste) and recycled, or

disposed of as cytotoxic solid

waste.[5]

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of entrectinib
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of entrectinib waste.
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Spill Management
In the event of an entrectinib spill, immediate and appropriate action is necessary to prevent

exposure and contamination.

Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.

[3]

Don PPE: Before cleaning the spill, put on the appropriate PPE as described above. A

respirator is highly recommended.[3]

Contain the Spill: Use a spill kit to contain the spill.[3] For liquid spills, use absorbent pads.

For solid spills, gently cover with damp absorbent material to avoid raising dust.

Clean the Area: Carefully collect all contaminated materials, including absorbent pads and

any broken glass, using tools such as scoops and forceps.[4] Place all materials into a

cytotoxic waste container.[3]

Decontaminate: Clean the spill area with an appropriate decontamination solution (e.g., a

high-pH solution followed by a neutral pH solution) as per your institution's protocol.

Dispose of Waste: All materials used for spill cleanup must be disposed of as cytotoxic

waste.[3]

Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring compliance with regulations governing hazardous pharmaceutical waste. Always

consult your institution's specific safety protocols and local regulations for the disposal of

cytotoxic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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